Cas no 137069-23-9 (methyl[2-(3-methylphenyl)ethyl]amine)

• Product Name: methyl[2-(3-methylphenyl)ethyl]amine
• CAS No: 137069-23-9
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD06738720
• CID: 858578
• PubChem ID: 22902380
• Update Time: 2025-04-19

methyl[2-(3-methylphenyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(m-tolyl)ethanamine
• Methyl-(2-m-tolyl-ethyl)-amine
• METHYL-(2-M-TOLYL-ETHYL)AMINE,
• N-[2-(3-Methylphenyl)ethyl]-N-methylamine
• N-methyl-2-(3-methylphenyl)ethanamine
• Methyl-(3-methyl-phenaethyl)-amin
• methyl-(3-methyl-phenethyl)-amine
• methyl[2-(3-methylphenyl)ethyl]amine
• N,3-Dimethyl-benzeneethanamine
• Methyl-(2-m-tolyl-ethyl)amine
• AB27735
• 137069-23-9
• TS-01968
• SCHEMBL3055151
• BENZENEETHANAMINE, N,3-DIMETHYL-
• DTXSID50628814
• Methyl-(2-m-tolyl-ethyl)-amine, AldrichCPR
• C77877
• N-Methyl-2-(3-methylphenyl)ethan-1-amine
• EN300-234987
• AKOS011598606
• MFCD06738720
• F2189-0628

• MDL： MFCD06738720
• Inchi： 1S/C10H15N/c1-9-4-3-5-10(8-9)6-7-11-2/h3-5,8,11H,6-7H2,1-2H3
• InChI Key： CCKKJKNZCZIBJP-UHFFFAOYSA-N
• SMILES： N(C)CCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.14780